3-(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride

• IUPAC Name: 3-(1-methyl-4,5,6,7-tetrahydrobenzimidazol-2-yl)propan-1-amine;dihydrochloride
• InChI: InChI=1S/C11H19N3.2ClH/c1-14-10-6-3-2-5-9(10)13-11(14)7-4-8-12;;/h2-8,12H2,1H3;2*1H
• InChI Key: JNJCOOWKIDVKOA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCCC2)N=C1CCCN.Cl.Cl
• Molecular Formula: C11H21Cl2N3
• Molecular Weight: 266.21 g/mol
• CAS No.: 2307553-16-6

Description

3-(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C11H21Cl2N3 and its molecular weight is 266.21. The purity is usually 95%.
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Scientific Research Applications

1. Receptor Antagonism

A derivative of 3-(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride, identified as a metabolite and degradation product of a 5-hydroxytryptamine (5-HT3) receptor antagonist, exhibited potent antagonistic activity. This suggests its potential application in the development of receptor antagonists for various therapeutic purposes (Ohta et al., 1996).

2. Synthesis of Zinc Complexes

Research involving the synthesis of zinc complexes derived from benzimidazole-related compounds, including variants of this compound, has been explored. These studies contribute to the understanding of metal-ligand interactions, which are crucial in inorganic chemistry and materials science (Patricio-Rangel et al., 2019).

3. Antimicrobial and Cytotoxic Activities

Various derivatives of benzimidazole, structurally related to this compound, have been synthesized and evaluated for antimicrobial and cytotoxic activities. These studies are significant for the development of new therapeutic agents (Noolvi et al., 2014).

4. Corrosion Inhibition

Compounds structurally related to this compound have been investigated for their role as corrosion inhibitors. These studies have implications for industrial applications, particularly in the maintenance and longevity of metal infrastructure (Verma et al., 2016).

5. Nematicidal and Antimicrobial Activities

Derivatives of this compound have been synthesized and tested for nematicidal and antimicrobial activities. Such research contributes to the field of agricultural chemistry and pest control (Reddy et al., 2010).